Cas no 527-18-4 (Tetramethylhydroquinone)

Tetramethylhydroquinone Properties

Names and Identifiers

• 1,4-Benzenediol,2,3,5,6-tetramethyl-
• Tetramethylhydroquinone
• 2,3,5,6-tetramethylbenzene-1,4-diol
• 1,4-Dihydroxy-2,3,5,6-tetramethylbenzene
• 2,3,5,6-Tetramethyl-1,4-benzenediol
• 2,3,5,6-Tetramethylbenzol-1,4-diol
• 2,3,5,6-tetramethylhydroquinone
• 2,3,5,6-tetramethyl-p-hydroquinone
• 2,5,6-Tetramethylhydroquinone
• Dihydroxydurene
• Durohydroquinone
• Duro-p-hydroquinone
• Hydroquinone,tetramethyl
• tetramethyl-1,4-hydroquinone
• UNII-R713G18TVF
• Hydroquinone, tetramethyl-
• 1,4-Benzenediol, 2,3,5,6-tetramethyl-
• R713G18TVF
• SUNVJLYYDZCIIK-UHFFFAOYSA-N
• Duroqinol
• NSC401619
• FCH11164
• +Expand

• MDL： MFCD00045781
• InChIKey： SUNVJLYYDZCIIK-UHFFFAOYSA-N
• Inchi： 1S/C10H14O2/c1-5-6(2)10(12)8(4)7(3)9(5)11/h11-12H,1-4H3
• SMILES： O([H])C1=C(C([H])([H])[H])C(C([H])([H])[H])=C(C(C([H])([H])[H])=C1C([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 166.09938g/mol
• Surface Charge: 0
• XLogP3: 1.8
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 166.09938g/mol
• Monoisotopic Mass: 166.09938g/mol
• Topological Polar Surface Area: 40.5Ų
• Heavy Atom Count: 12
• Complexity: 124
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 9
• Surface Charge: 0

Experimental Properties

• LogP: 2.33140
• PSA: 40.46000
• Merck: 3469
• Refractive Index: 1.5277 (estimate)
• Boiling Point: 254.44°C (rough estimate)
• Melting Point: 233.0 to 237.0 deg-C
• Flash Point: 151.3°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.0060 (rough estimate)

Tetramethylhydroquinone Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Risk Phrases： 36/37/38

Tetramethylhydroquinone Customs Data

• HS CODE：2907299090
• Customs Data：

  China Customs Code:

  2907299090

  Overview:

  2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Related Categories

• Material Chemicals High Polymer Materials